N-[4-(butan-2-yl)phenyl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H20N4OS/c1-4-11(2)12-5-7-13(8-6-12)17-14(20)9-21-15-18-16-10-19(15)3/h5-8,10-11H,4,9H2,1-3H3,(H,17,20)
• InChI Key: ZAFRNTCICSNNOW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=CN2C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

N-[4-(butan-2-yl)phenyl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, commonly known as BPTES, is a small molecule inhibitor that targets the enzyme glutaminase (GLS). GLS is an enzyme that catalyzes the conversion of glutamine to glutamate, which is a crucial step in the production of ATP in cancer cells. BPTES has been extensively studied for its potential as an anti-cancer drug, as it has shown promising results in preclinical studies.

Scientific Research Applications

Antimicrobial Applications

Research has been conducted on the synthesis and evaluation of derivatives of this compound for their potential antimicrobial properties. For example, Baviskar, Khadabadi, and Deore (2013) synthesized a series of thiazolidin-4-one derivatives to determine their antimicrobial activity, suggesting a possible structure–activity relationship for these compounds (Baviskar, Khadabadi, & Deore, 2013). Similarly, MahyavanshiJyotindra, ParmarKokila, and MahatoAnil (2011) synthesized derivatives to screen for antibacterial, antifungal, and anti-tuberculosis activity, indicating a wide range of pharmaceutical activities for compounds containing the 1,2,4-triazole ring system (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Antiviral and Virucidal Applications

A study by Wujec, Plech, Siwek, Rajtar, and Polz-Dacewicz (2011) synthesized 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives and evaluated their antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus, highlighting the potential of these compounds to reduce viral replication (Wujec et al., 2011).

Anticancer Applications

Further research delves into the anticancer potential of related compounds. For instance, Horishny, Arshad, and Matiychuk (2021) prepared 2-(4-Oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, testing them for anticancer activity, and found potent and selective cytotoxic effects against leukemia cell lines (Horishny, Arshad, & Matiychuk, 2021).